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Compound of Interest

Compound Name: Ferrocene, ethenyl-

Cat. No.: B072475

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vinylferrocene, an organometallic monomer, has garnered significant attention in the scientific
community due to its unique electrochemical properties and the versatile applications of its
corresponding polymer, polyvinylferrocene. This guide provides an in-depth exploration of the
chemistry of vinylferrocene, encompassing its synthesis, polymerization, and diverse
applications, with a particular focus on its relevance to materials science and drug
development.

Physicochemical Properties of Vinylferrocene

Vinylferrocene is an orange, crystalline solid at room temperature, soluble in common organic
solvents. Its key physicochemical properties are summarized in the table below.
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Property Value

Molecular Formula Ci2H12Fe

Molecular Weight 212.07 g/mol

Melting Point 51-53 °C

Boiling Point 80-85 °C at 0.2 mmHg

Appearance Orange crystalline solid

Solubility Soluble in ethers, benzene, chloroform

Spectroscopic and Electrochemical Data

The structural and electronic properties of vinylferrocene have been extensively characterized

using various spectroscopic and electrochemical techniques.

Spectroscopic Data
Technique

Key Data

1H NMR (CDCls)

0 6.45 (dd, 1H, -CH=), 5.40 (d, 1H, =CH3), 5.00
(d, 1H, =CHz2), 4.40 (t, 2H, CsHa), 4.21 (t, 2H,
CsHa), 4.12 (s, 5H, CsHbs)

13C NMR (CDCls)

0 134.3 (=CH), 112.0 (=CH-), 89.4 (ipso-C of
CsHa), 69.5 (CsHs), 68.6, 67.9 (CsHa)

FTIR (KBr, cm™1)

3080 (=C-H stretch), 1630 (C=C stretch), 1105,
1000, 815 (ferrocenyl C-H bending)

UV-Vis (in CH2ClI2)

Amax ~440 nm (d-d transition), ~325 nm

Electrochemical Data

The redox behavior of vinylferrocene is a key feature, stemming from the reversible one-

electron oxidation of the iron center.
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Technique Parameters

Cyclic Voltammetry Reversible redox couple (Fc/Fc™)

Varies with solvent and electrolyte, typically

Redox Potential (E¥
(%) around +0.3 to +0.5 V vs. Ag/AgClI

Synthesis of Vinylferrocene

Several synthetic routes to vinylferrocene have been established, with the most common being
the Wittig reaction and a multi-step synthesis involving Friedel-Crafts acylation.

Experimental Protocol: Wittig Reaction

This method provides a direct route from ferrocenecarboxaldehyde.

Materials:

Methyltriphenylphosphonium bromide
e n-Butyllithium (n-BuLi) in hexane

o Ferrocenecarboxaldehyde

e Anhydrous tetrahydrofuran (THF)

o Water

 Silica gel for column chromatography
e Chloroform

Procedure:

o Under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.1 eq) in
anhydrous THF.

e Cool the suspension to 0 °C and add n-BulLi (1.1 eq) dropwise. Allow the mixture to stir for 1
hour at room temperature to form the ylide.
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Dissolve ferrocenecarboxaldehyde (1.0 eq) in anhydrous THF and add it to the ylide solution
at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 16 hours.
Quench the reaction by adding water.
Remove the THF under reduced pressure.

Purify the crude product by column chromatography on silica gel using chloroform as the
eluent to yield vinylferrocene as an orange solid.

Methyltriphenylphosphonium bromide + n-BuLi in THE Ylide formation > Yiide
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b072475?utm_src=pdf-body-img
https://www.benchchem.com/product/b072475#introduction-to-the-chemistry-of-vinylferrocene
https://www.benchchem.com/product/b072475#introduction-to-the-chemistry-of-vinylferrocene
https://www.benchchem.com/product/b072475#introduction-to-the-chemistry-of-vinylferrocene
https://www.benchchem.com/product/b072475#introduction-to-the-chemistry-of-vinylferrocene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072475?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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